Cas no 98594-47-9 (Propyl6-aminopyridazine-3-carboxylate)

• Product Name: Propyl6-aminopyridazine-3-carboxylate
• CAS No: 98594-47-9
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 796882
• PubChem ID: 21781184
• Update Time: 2025-04-19

Propyl6-aminopyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Propyl 6-aminopyridazine-3-carboxylate
• QC-5787
• Benzonitrile,3-bromo-2-fluoro-(9CI)
• DTXSID20617957
• FT-0712383
• AMY24956
• 98594-47-9
• AKOS006329196
• Propyl6-aminopyridazine-3-carboxylate

• Inchi： 1S/C8H11N3O2/c1-2-5-13-8(12)6-3-4-7(9)11-10-6/h3-4H,2,5H2,1H3,(H2,9,11)
• InChI Key： SQGFVDKTRNTRDL-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(N)N=N1)=O)CCC

Computed Properties

• Exact Mass: 181.08500
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.10000
• LogP: 1.20680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines